Cas no 2368221-21-8 ((5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid)

(5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid structure
2368221-21-8 structure
Product Name:(5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid
CAS No:2368221-21-8
MF:C6H7BFNO2
MW:159.965493440628
CID:6831263
PubChem ID:172400484
Update Time:2025-03-01

(5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid Chemical and Physical Properties

Names and Identifiers

    • (5-fluoro-6-(methyl-d3)pyridin-3-yl-2,4-d2)boronic acid
    • CS-18980
    • 2368221-21-8
    • Inchi: 1S/C6H7BFNO2/c1-4-6(8)2-5(3-9-4)7(10)11/h2-3,10-11H,1H3/i1D3,2D,3D
    • InChI Key: RLFWFKJSNCHEJS-RHIBPKLGSA-N
    • SMILES: FC1=C([2H])C(B(O)O)=C([2H])N=C1C([2H])([2H])[2H]

Computed Properties

  • Exact Mass: 160.0867705Da
  • Monoisotopic Mass: 160.0867705Da
  • Isotope Atom Count: 5
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 136
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 53.4Ų
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